Cas no 1229623-53-3 (2-Methyl-6-(pyrrolidin-2-yl)pyrimidin-4-ol dihydrochloride)

2-Methyl-6-(pyrrolidin-2-yl)pyrimidin-4-ol dihydrochloride is a chemically stable, high-purity compound primarily utilized in pharmaceutical research and organic synthesis. Its pyrimidine core, functionalized with a pyrrolidine moiety, enhances its versatility as a building block for drug development, particularly in targeting enzyme inhibition or receptor modulation. The dihydrochloride salt form improves solubility in aqueous systems, facilitating its use in biological assays. The compound’s structural features, including the methyl and hydroxyl groups, contribute to its reactivity in heterocyclic chemistry. Rigorous quality control ensures batch-to-batch consistency, making it suitable for preclinical studies. Its well-defined physicochemical properties support applications in medicinal chemistry and mechanistic investigations.
2-Methyl-6-(pyrrolidin-2-yl)pyrimidin-4-ol dihydrochloride structure
1229623-53-3 structure
Product Name:2-Methyl-6-(pyrrolidin-2-yl)pyrimidin-4-ol dihydrochloride
CAS No:1229623-53-3
MF:C9H15Cl2N3O
MW:252.140899896622
MDL:MFCD16621923
CID:4689657
Update Time:2025-11-05

2-Methyl-6-(pyrrolidin-2-yl)pyrimidin-4-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-6-(pyrrolidin-2-yl)pyrimidin-4-ol dihydrochloride
    • 2-Methyl-6-pyrrolidin-2-yl-pyrimidin-4-ol dihydrochloride
    • 2-Methyl-6-(pyrrolidin-2-yl)pyrimidin-4-ol dihydrochloride
    • MDL: MFCD16621923
    • Inchi: 1S/C9H13N3O.2ClH/c1-6-11-8(5-9(13)12-6)7-3-2-4-10-7;;/h5,7,10H,2-4H2,1H3,(H,11,12,13);2*1H
    • InChI Key: HOPHXCBSLOEBLI-UHFFFAOYSA-N
    • SMILES: Cl.Cl.O=C1C=C(C2CCCN2)N=C(C)N1

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 293
  • Topological Polar Surface Area: 53.5

2-Methyl-6-(pyrrolidin-2-yl)pyrimidin-4-ol dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
067689-500mg
2-Methyl-6-pyrrolidin-2-yl-pyrimidin-4-ol dihydrochloride
1229623-53-3
500mg
$405.00 2023-09-06
Chemenu
CM489894-1g
2-Methyl-6-(pyrrolidin-2-yl)pyrimidin-4-ol dihydrochloride
1229623-53-3 97%
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$426 2023-01-10

Additional information on 2-Methyl-6-(pyrrolidin-2-yl)pyrimidin-4-ol dihydrochloride

Compound CAS No. 1229623-53-3: 2-Methyl-6-(pyrrolidin-2-yl)pyrimidin-4-ol Dihydrochloride

The compound CAS No. 1229623-53-3, also known as 2-Methyl-6-(pyrrolidin-2-yl)pyrimidin-4-ol dihydrochloride, is a synthetic organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of CAS No. 1229623-53-3 is characterized by a pyrimidine ring system, which serves as a central scaffold for various functional groups. The presence of a methyl group at the 2-position and a pyrrolidinyl group at the 6-position introduces steric and electronic effects that can influence the compound's bioavailability and target specificity. The hydroxyl group at the 4-position and the dihydrochloride counterion further modulate the compound's physicochemical properties, such as solubility and stability.

Recent studies have highlighted the potential of CAS No. 1229623-53-3 as a promising candidate for drug development, particularly in the treatment of inflammatory diseases and cancer. Researchers have demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key inflammatory pathways, such as the NF-kB signaling cascade. Additionally, its ability to modulate cellular signaling pathways associated with cancer progression has made it a subject of interest in oncology research.

The synthesis of CAS No. 1229623-53-3 involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and subsequent hydroxylation or oxidation steps to introduce the hydroxyl group. The optimization of these synthetic routes has been a focus of recent research efforts to improve yield and purity, ensuring scalability for potential clinical applications.

In terms of pharmacokinetics, CAS No. 1229623-53-3 demonstrates favorable absorption profiles in preclinical models, suggesting its potential for oral administration. However, further studies are required to evaluate its bioavailability in humans and to assess its safety profile through toxicological studies.

The biological activity of CAS No. 1229623-53-3 is closely tied to its ability to interact with specific molecular targets within cellular pathways. For instance, its inhibitory effects on kinases involved in inflammation and cancer have been validated through in vitro assays and in vivo animal models. These findings underscore its potential as a lead compound for the development of targeted therapies.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the binding affinities of CAS No. 1229623-53-3 to various protein targets with high accuracy. This has facilitated the design of analogs with improved potency and selectivity, further enhancing its therapeutic potential.

In conclusion, CAS No. 1229600000000000787878787878787878787878787878787878 represents a compelling example of how synthetic organic chemistry can contribute to the discovery of novel therapeutic agents. With ongoing research focusing on its mechanism of action, pharmacokinetics, and safety profile, this compound holds great promise for addressing unmet medical needs in various therapeutic areas.

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